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Compound of Interest

Compound Name: Azelaoyl chloride

Cat. No.: B087186

Technical Guide to the Physical Properties of
Azelaoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Azelaoyl
chloride (CAS 123-98-8), a key reagent in organic synthesis. The document presents
guantitative data, outlines general experimental methodologies for determining these
properties, and illustrates a common synthetic application.

Core Physical Properties

Azelaoyl chloride, also known as Nonanedioy! dichloride, is a colorless to light yellow clear
liquid.[1][2][3] It is a diacid chloride derivative of azelaic acid, with the chemical formula
CoH14Cl202.[2][4] Its versatile reactivity makes it a valuable intermediate in the synthesis of
various materials, including polyamides, polyesters, pharmaceuticals, and agrochemicals.[1]

Quantitative Data Summary

The boiling point and density of Azelaoyl chloride have been reported through various
experimental and computational methods. A summary of these values is presented below for
easy comparison.
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Physical Property Value Conditions Source(s)
Boiling Point 291.5°C at 760 mmHg [51[6]
171-173°C at 30 mmHg [1]

172 °C at 30 mmHg [7]

166 °C at 18 mmHg [3][8][9]

166 °C Not specified [2]

Density 1.159 g/cm3 Not specified [5]
1.150 g/cm3 Not specified [1]

1.144 g/mL at 20 °C [3]

1.144 g/cm3 Not specified [2]

1.143 g/mL at25°C

Experimental Protocols

Detailed experimental protocols for determining the physical properties of Azelaoyl chloride

are not extensively published in readily available literature. However, standard methodologies

for characterizing liquid organic compounds are applicable. Due to the moisture-sensitive

nature of acyl chlorides, all measurements must be conducted under anhydrous conditions.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a reactive compound like Azelaoyl chloride, vacuum distillation is the preferred

method to prevent decomposition at high temperatures.

General Protocol for Vacuum Distillation:

o Apparatus Setup: A standard vacuum distillation apparatus is assembled, including a round-

bottom flask, a distillation head with a thermometer, a condenser, a receiving flask, and a

vacuum source connected via a manometer. All glassware must be thoroughly dried.
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o Sample Preparation: A sample of Azelaoyl chloride is placed in the round-bottom flask
along with boiling chips or a magnetic stirrer to ensure smooth boiling.

o Evacuation: The system is slowly evacuated to the desired pressure, as measured by the
manometer.

e Heating: The flask is gently heated using a heating mantle.

o Measurement: The temperature is recorded when the liquid is boiling steadily and the vapor
condensate is in equilibrium, as indicated by a stable temperature reading on the
thermometer. This temperature is the boiling point at the recorded pressure.

Density Measurement

The density of a liquid is its mass per unit volume. The most common and straightforward
method for determining the density of a liquid is by using a pycnometer or a specific gravity
bottle.

General Protocol using a Pycnometer:
o Preparation: A clean, dry pycnometer of a known volume is weighed accurately (ma1).

o Sample Filling: The pycnometer is filled with Azelaoyl chloride, ensuring no air bubbles are
trapped. The measurement should be conducted at a specific, controlled temperature (e.g.,
20 °C or 25 °C) by placing the pycnometer in a thermostat bath.

e Weighing: The filled pycnometer is weighed again (mz2).

e Calculation: The density (p) is calculated using the formula: p = (mz - m1) / V where V is the
calibrated volume of the pycnometer.

Synthetic Application Workflow

Azelaoyl chloride is a fundamental building block in polymer chemistry. Its bifunctional nature
allows it to react with diamines to form polyamides. The following diagram illustrates the
general workflow for the synthesis of a polyamide from Azelaoyl chloride and a generic
diamine (HzN-R-NH2).
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Caption: Workflow for Polyamide Synthesis using Azelaoyl Chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b087186#physical-properties-of-azelaoyl-chloride-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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